Cas no 1006372-29-7 (3-[(2E)-3-(4-Fluorophenyl)-1-oxo-2-propen-1-yl]-4-hydroxy-6-methyl-2H-pyran-2-one)

• Product Name: 3-[(2E)-3-(4-Fluorophenyl)-1-oxo-2-propen-1-yl]-4-hydroxy-6-methyl-2H-pyran-2-one
• CAS No: 1006372-29-7
• MF: C₁₅H₁₁FO₄
• MW: 274.243848085403
• CID: 5847440
• PubChem ID: 135633570
• Update Time: 2025-06-15

3-[(2E)-3-(4-Fluorophenyl)-1-oxo-2-propen-1-yl]-4-hydroxy-6-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• YNHXGRPTMCUEPR-QPJJXVBHSA-N
• (E)-3-(3-(4-Fluorophenyl)acryloyl)-4-hydroxy-6-methyl-2H-pyran-2-one
• 3-[(2E)-3-(4-Fluorophenyl)prop-2-enoyl]-4-hydroxy-6-methyl-2H-pyran-2-one
• CHEMBL479088
• 1006372-29-7
• BB 0218896
• 3-[3-(4-Fluoro-phenyl)-acryloyl]-4-hydroxy-6-methyl-pyran-2-one
• AKOS003407134
• F3282-0031
• BDBM50479352
• 3-[(E)-3-(4-fluorophenyl)prop-2-enoyl]-4-hydroxy-6-methyl-pyran-2-one
• G66685
• STL192180
• 3-[(2E)-3-(4-Fluorophenyl)-1-oxo-2-propen-1-yl]-4-hydroxy-6-methyl-2H-pyran-2-one

• Inchi： 1S/C15H11FO4/c1-9-8-13(18)14(15(19)20-9)12(17)7-4-10-2-5-11(16)6-3-10/h2-8,17H,1H3/b7-4+,14-12+
• InChI Key： OVWDIBKIEVKUCD-BMZFSJBMSA-N
• SMILES： C1(=O)OC(C)=CC(=O)/C/1=C(\O)/C=C/C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 274.06413699g/mol
• Monoisotopic Mass: 274.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-[(2E)-3-(4-Fluorophenyl)-1-oxo-2-propen-1-yl]-4-hydroxy-6-methyl-2H-pyran-2-one

Research Briefing on 3-[(2E)-3-(4-Fluorophenyl)-1-oxo-2-propen-1-yl]-4-hydroxy-6-methyl-2H-pyran-2-one (CAS: 1006372-29-7)

In recent years, the compound 3-[(2E)-3-(4-Fluorophenyl)-1-oxo-2-propen-1-yl]-4-hydroxy-6-methyl-2H-pyran-2-one (CAS: 1006372-29-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorophenyl group and a pyran-2-one core, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activities, and potential clinical applications.

The synthesis of 3-[(2E)-3-(4-Fluorophenyl)-1-oxo-2-propen-1-yl]-4-hydroxy-6-methyl-2H-pyran-2-one has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to achieve efficient production. These advancements are critical for scaling up production for preclinical and clinical studies. The compound's structural complexity necessitates precise control over reaction conditions to ensure reproducibility and consistency in its pharmacological properties.

Biological evaluations of this compound have revealed its potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. In vitro studies demonstrate its ability to modulate key signaling molecules, such as NF-κB and MAPK, which are implicated in chronic inflammation and cancer progression. Furthermore, its fluorophenyl moiety enhances its binding affinity to target proteins, making it a promising candidate for drug development. Recent findings also suggest its potential as an anti-inflammatory and anti-cancer agent, with preliminary data showing reduced tumor growth in animal models.

In addition to its therapeutic potential, the pharmacokinetic and safety profiles of 3-[(2E)-3-(4-Fluorophenyl)-1-oxo-2-propen-1-yl]-4-hydroxy-6-methyl-2H-pyran-2-one have been investigated. Studies indicate favorable absorption and distribution properties, with minimal toxicity observed in preclinical models. However, further research is needed to assess its long-term safety and efficacy in humans. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, 3-[(2E)-3-(4-Fluorophenyl)-1-oxo-2-propen-1-yl]-4-hydroxy-6-methyl-2H-pyran-2-one represents a promising molecule with diverse therapeutic applications. Ongoing research aims to elucidate its mechanisms of action, optimize its formulation, and explore its potential in combination therapies. The continued exploration of this compound underscores its significance in the evolving landscape of chemical biology and pharmaceutical innovation.